Cas no 8063-07-8 (kanamycin)

• Product name: kanamycin
• CAS No: 8063-07-8
• MF: C₁₈H₃₆N₄O₁₁
• MW: 484.49864
• CID: 93256
• PubChem ID: 6032

kanamycin Chemical and Physical Properties

Names and Identifiers

• kanamycin
• KANAMYCIN A
• KANAMYCIN BASE
• 4))-2-deoxy-y-alpha-d-glucopyranosyl-(
• 4,6-diamino-2-hydroxy-1,3-cyclohexane3,6’diamino-3,6'-dideoxydi-alpha-d-gluc
• 4,6-diamino-2-hydroxy-1,3-cyclohexane3,6’diamino-3,6’-dideoxydi-alpha-d-glucos
• d-deoxydi
• Kanamycin Monosulfate
• Kanabristol
• KANAMYCIN A [WHO-IP]
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1,4))-2-deoxy-
• (1S,2R,3R,4S,6R)-4,6-diamino-3-[(6-amino-6-deoxy-alpha-D-glucopyranosyl)oxy]-2-hydroxycyclohexyl 3-amino-3-deoxy-alpha-D-glucopyranoside
• Kanamycins
• KANAMYCIN A [HSDB]
• (2R,3S,4S,5R,6R)-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-3-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxyoxane-3,4,5-triol
• Kanamycin sulfate, Antibiotic for Culture Media Use Only
• Kanamycin A Deuterated
• AS-14003
• 8063-07-8
• UNII-RUC37XUP2P
• A07AA08
• EINECS 200-411-7
• DTXSID2041171
• 4,6-diamino-2-hydroxy-1,3-cyclohexylene 3,6'-diamino-3,6'-dideoxydi-D-glucopyranoside
• BSPBio_000607
• D-STREPTAMINE, O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->6)-O-(6-AMINO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4))-2-DEOXY-
• EN300-19735925
• S01AA24
• Kanamycin Complex
• (2R,3S,4S,5R,6R)-2-(aminomethyl)-6-((1R,2R,3S,4R,6S)-4,6-diamino-3-((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-2-hydroxycyclohexyloxy)tetrahydro-2H-pyran-3,4,5-triol
• NCGC00179506-01
• BPBio1_000669
• KM (the Antibiotic)
• Kantrex (1:1 sulfate)
• 4,6-Diamino-2-hydroxy-1,3-cyclohexane 3,6'diamino-3,6'-dideoxydi-alpha-D-glucoside
• IDI1_000024
• SBUJHOSQTJFQJX-NOAMYHISSA-N
• Kanamycinum
• KAN
• Kanamicina
• KanamycinA
• Prestwick3_000394
• SMP2_000007
• DivK1c_000024
• 59-01-8
• J01GB04
• Kanamycinum [INN-Latin]
• (1S,2R,3R,4S,6R)-4,6-diamino-3-(6-amino-6-deoxy-alpha-D-glucopyranosyloxy)-2-hydroxycyclohexyl 3-amino-3-deoxy-alpha-D-glucopyranoside
• DTXCID503184
• CHEBI:6104
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1-4))-2-deoxy-
• Kanamycin A monosulfate
• AKOS025293505
• Klebcil (1:1 sulfate)
• Kanamycine
• Kanamycin,(S)
• HY-16566
• Kanamycinum (Latin)
• UNII-EQK9Q303C5
• KANAMYCIN A [MI]
• Q27094615
• Glucopyranoside, 4,6-diamino-2-hydroxy-1,3-cyclohexylene 3,6'-diamino-3,6'-dideoxydi-, D-
• Kanamycin [INN:BAN]
• RUC37XUP2P
• NS00098990
• EINECS 232-512-7
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1->6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1->4))-2-deoxy-
• BRN 0061647
• CHEBI:17630
• D-Streptamine, O-3-amino-3-deoxy-.alpha.-D-glucopyranosyl-(1.fwdarw.6)-O-[6-amino-6-deoxy-.alpha.-D-glucopyranosyl-(1.fwdarw.4)]-2-deoxy-
• SCHEMBL2735
• O-3-Amino-3-deoxy-.alpha.-D-glucopyranosyl-(1->6)-O-[6-amino-6-deoxy-.alpha.-D-glucopyranosyl-(1->4)]-2-deoxy-D-streptamine
• Liposomal Kanamycin
• 2-(aminomethyl)-6-[4,6-diamino-3-[4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxyoxane-3,4,5-triol
• K-0250
• HSDB 3107
• ANTIBIOTIC COMPLEX FROM STREPTOMYCES KANAMYCETICUS CONTAINING KANAMYCIN A (MAJOR), KANAMYCIN B AND KANAMYCIN C
• CS-0006792
• Kanamycine [INN-French]
• GTPL12132
• AB00513827
• Kanamicina [Italian]
• KBio1_000024
• BRD-K08327065-065-01-9
• BDBM50031282
• (2R,3S,4S,5R,6R)-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-3-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-2-hydroxy-cyclohexoxy]tetrahydropyran-3,4,5-triol
• DB01172
• NINDS_000024
• (2R,3S,4S,5R,6R)-2-(aminomethyl)-6-{[(1R,2R,3S,4R,6S)-4,6-diamino-3-{[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-2-hydroxycyclohexyl]oxy}oxane-3,4,5-triol
• O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1->6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1->4))-2-deoxy-D-streptamine
• EQK9Q303C5
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1.fwdarw.6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1.fwdarw.4))-2-deoxy-
• NCGC00179506-05
• CHEMBL1384
• C01822
• DTXSID3023184
• BRD-K08327065-065-04-3
• 1174286-24-8

• MDL： MFCD00070289
• Inchi： InChI=1S/C18H36N4O11/c19-2-6-10(25)12(27)13(28)18(30-6)33-16-5(21)1-4(20)15(14(16)29)32-17-11(26)8(22)9(24)7(3-23)31-17/h4-18,23-29H,1-3,19-22H2/t4-,5+,6-,7-,8+,9-,10-,11-,12+,13-,14-,15+,16-,17-,18-/m1/s1
• InChI Key： SBUJHOSQTJFQJX-NOAMYHISSA-N
• SMILES： OC[C@H]1O[C@H](O[C@H]2[C@H](N)C[C@H](N)[C@@H](O[C@H]3O[C@H](CN)[C@@H](O)[C@H](O)[C@H]3O)[C@@H]2O)[C@H](O)[C@@H](N)[C@@H]1O

Computed Properties

• Exact Mass: 484.23805798g/mol
• Monoisotopic Mass: 484.23805798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.9
• Topological Polar Surface Area: 283Ų

Experimental Properties

• Density: 1.63
• Melting Point: 275°C (dec.)
• Stability/Shelf Life: Stability Incompatible with strong oxidizing agents.
• LogP: -6.3

kanamycin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：2
• Hazard Category Code： 61
• Safety Instruction： 36/37/39-45-53
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

kanamycin Customs Data

• HS CODE：29419000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 4,6-disubstituted 2-deoxystreptamines